Cas no 2106432-98-6 (1-methyl-2-(pentan-2-yl)cyclohexan-1-ol)
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol
- EN300-1634860
- 2106432-98-6
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- Inchi: 1S/C12H24O/c1-4-7-10(2)11-8-5-6-9-12(11,3)13/h10-11,13H,4-9H2,1-3H3
- InChI Key: OTYWTGREQKVNTK-UHFFFAOYSA-N
- SMILES: OC1(C)CCCCC1C(C)CCC
Computed Properties
- Exact Mass: 184.182715385g/mol
- Monoisotopic Mass: 184.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634860-0.05g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-0.1g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-0.25g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-0.5g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-1.0g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-2.5g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-5.0g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-10.0g |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1634860-50mg |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1634860-100mg |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol |
2106432-98-6 | 100mg |
$741.0 | 2023-09-22 |
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol
Comprehensive Overview of 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol (CAS No. 2106432-98-6)
1-methyl-2-(pentan-2-yl)cyclohexan-1-ol (CAS No. 2106432-98-6) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique cyclohexanol backbone substituted with methyl and pentan-2-yl groups, exhibits versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in sustainable synthesis and green chemistry, aligning with global trends toward eco-friendly production methods.
The molecular structure of 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol contributes to its stability and reactivity, making it a valuable candidate for custom synthesis and fine chemical manufacturing. Its CAS No. 2106432-98-6 serves as a critical identifier in regulatory and commercial databases, ensuring accurate classification and traceability. Recent studies highlight its role in terpene derivatives, a class of compounds widely used in aroma formulations and bioactive molecule design. This aligns with the growing demand for natural-like compounds in consumer products.
In the context of industrial applications, 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol is often discussed alongside high-performance solvents and non-toxic additives. Its compatibility with biodegradable formulations positions it as a promising alternative to traditional petrochemical-derived ingredients. Furthermore, its potential in catalysis and asymmetric synthesis has been explored in academic research, addressing key challenges in stereoselective reactions.
The compound's relevance extends to life sciences, where its derivatives are investigated for bioactivity modulation. While not a direct therapeutic agent, its structural motifs are valuable in drug discovery pipelines. This has led to increased searches for CAS No. 2106432-98-6 suppliers and technical data sheets, reflecting its commercial and scientific importance. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and composition.
From an SEO perspective, queries like "1-methyl-2-(pentan-2-yl)cyclohexan-1-ol uses" and "CAS 2106432-98-6 price" dominate search trends, indicating strong market interest. The compound's association with green chemistry innovations and sustainable manufacturing further enhances its online visibility. Manufacturers emphasize batch-to-batch consistency and regulatory compliance to meet industry standards, ensuring its adoption in high-value applications.
In summary, 1-methyl-2-(pentan-2-yl)cyclohexan-1-ol (CAS No. 2106432-98-6) represents a multifaceted compound with expanding roles in research and industrial sectors. Its integration into eco-conscious product development and advanced material science underscores its long-term relevance. As demand grows for specialty chemicals with minimal environmental impact, this compound is poised to remain a focal point of scientific and commercial exploration.
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